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Compound of Interest

Compound Name: Alexa Fluor 647 NHS Ester

Cat. No.: B12289133

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility
characteristics of Alexa Fluor 647 in two common laboratory solvents: dimethyl sulfoxide
(DMSO) and water. Understanding the solubility of this far-red fluorescent dye is critical for its
effective use in a wide range of applications, from antibody and protein labeling to advanced
imaging techniques. This document presents quantitative solubility data, detailed experimental
protocols for dissolution, and a logical workflow for the preparation of Alexa Fluor 647 solutions.

Core Concepts in Alexa Fluor 647 Solubility

Alexa Fluor 647 is a bright and photostable dye widely used in fluorescence microscopy, flow
cytometry, and other fluorescence-based assays.[1][2][3][4] Its chemical structure is designed
to be water-soluble, a key feature for biological applications.[1][2][3][5] However, for practical
laboratory use, particularly when working with the amine-reactive N-hydroxysuccinimide (NHS)
ester form, dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock
solutions.[1][2][3][6]

The NHS ester of Alexa Fluor 647 is the most common derivative for labeling proteins and
other molecules containing primary amines.[2][3] While the dye itself is water-soluble, the NHS
ester is susceptible to hydrolysis in aqueous environments. Therefore, a non-aqueous, polar
aprotic solvent like high-quality, anhydrous DMSO is used to dissolve the reactive dye before
its introduction into an aqueous reaction buffer.[1][2][3]
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Quantitative Solubility Data

The following table summarizes the available quantitative data on the solubility of Alexa Fluor
647 and its derivatives in DMSO and water. It is important to note that specific solubility limits
can be influenced by factors such as the exact form of the dye (e.g., free acid, NHS ester, salt

form), temperature, and the purity of the solvent.
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Compound

Solvent Reported Solubility

Notes

Alexa Fluor 647 NHS

Ester

DMSO 2 mg/mL

A commonly used
concentration for
stock solutions in

labeling protocols.[6]

Alexa Fluor 647 NHS

Ester

DMSO 10 mg/mL

A higher concentration
stock solution can be

prepared.[7]

Alexa Fluor 647 NHS
Ester TEA

DMSO 50 mg/mL

Requires sonication to
achieve this
concentration. The
hygroscopic nature of
DMSO can impact
solubility.[8]

Alexa Fluor 647 Dye

Water "Water Soluble"

Generally described
as water-soluble and
suitable for use in
aqueous buffers
across a wide pH
range (pH 4-10).[1][2]
[3] Specific
quantitative solubility
limits in pure water
are not typically
provided by
manufacturers.

Alexa Fluor 647 PEG

Aqueous Solutions &

The PEGylation of the

molecule enhances its

o Most Organic Soluble o
Biotin solubility in aqueous
Solvents )
solutions.[9]
Experimental Protocols
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Protocol 1: Preparation of Alexa Fluor 647 NHS Ester
Stock Solution in DMSO

This protocol outlines the standard procedure for dissolving Alexa Fluor 647 NHS ester in
DMSO to create a stock solution for labeling reactions.

Materials:

o Alexa Fluor 647 NHS Ester

e High-quality, anhydrous DMSO
» \Vortex mixer

¢ Microcentrifuge

Procedure:

Allow the vial of Alexa Fluor 647 NHS ester to equilibrate to room temperature before
opening to prevent condensation of moisture.

e Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired
concentration (e.g., for a 10 mg/mL stock solution, add 100 uL of DMSO to 1 mg of the dye).

[7]

» Vortex the vial thoroughly until the dye is completely dissolved. A brief centrifugation can be
performed to collect the solution at the bottom of the vial.

e This stock solution is now ready to be added to the protein or other molecule in an
appropriate aqueous reaction buffer.

Note: It is recommended to prepare the DMSO stock solution fresh for each experiment. If
storage is necessary, it should be aliquoted and stored at -20°C, protected from light and
moisture.[10][11]

Protocol 2: Labeling of Proteins with Alexa Fluor 647
NHS Ester
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This protocol describes a general method for labeling proteins with the Alexa Fluor 647 NHS
ester DMSO stock solution.

Materials:

Protein to be labeled in an amine-free buffer (e.g., phosphate-buffered saline, PBS)

Alexa Fluor 647 NHS Ester stock solution in DMSO

1 M sodium bicarbonate solution, pH 8.3

Purification column (e.g., Sephadex G-25)
Procedure:
o Prepare the protein solution at a concentration of at least 2 mg/mL in an amine-free buffer.[3]

e Add 1 M sodium bicarbonate to the protein solution to adjust the pH to approximately 8.3.
This is the optimal pH for the reaction between the NHS ester and primary amines.[1][2][3]

e Add the calculated amount of the Alexa Fluor 647 NHS ester DMSO stock solution to the
protein solution while gently vortexing. The molar ratio of dye to protein will need to be
optimized for each specific protein.

 Incubate the reaction for 1 hour at room temperature, protected from light.

o Separate the labeled protein from the unreacted dye using a gel filtration column.

Visualizing the Workflow

The following diagram illustrates the logical workflow for preparing and using Alexa Fluor 647
NHS ester in a typical labeling experiment.
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Caption: Workflow for Alexa Fluor 647 NHS Ester Labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Invitrogen Alexa Fluor 647 NHS Ester (Succinimidyl Ester) 1 mg | Buy Online |
Invitrogen™ | Fisher Scientific [fishersci.at]

e 2. Invitrogen Alexa Fluor 647 NHS Ester (Succinimidyl Ester) 3 x 100 pg | Buy Online |
Invitrogen™ | Fisher Scientific [fishersci.co.uk]

e 3. Alexa Fluor 647 NHS Ester (Succinimidyl Ester), Alexa Fluor 647 NHS Ester (Succinimidy!
Ester), Each | Safety Glasses Website [safetyglasses.utechproducts.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12289133?utm_src=pdf-body-img
https://www.benchchem.com/product/b12289133?utm_src=pdf-body
https://www.benchchem.com/product/b12289133?utm_src=pdf-custom-synthesis
https://www.fishersci.at/shop/products/alexa-fluor-647-nhs-ester-succinimidyl-ester-4/10769744
https://www.fishersci.at/shop/products/alexa-fluor-647-nhs-ester-succinimidyl-ester-4/10769744
https://www.fishersci.co.uk/shop/products/alexa-fluor-647-nhs-ester-succinimidyl-ester-4/13483319
https://www.fishersci.co.uk/shop/products/alexa-fluor-647-nhs-ester-succinimidyl-ester-4/13483319
https://safetyglasses.utechproducts.com/product/alexa-fluor-647-nhs-ester-succinimidyl-ester-each-13128929
https://safetyglasses.utechproducts.com/product/alexa-fluor-647-nhs-ester-succinimidyl-ester-each-13128929
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12289133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. Alexa Fluor 647 Dye | Thermo Fisher Scientific - US [thermofisher.com]

5. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo
Fisher Scientific - HK [thermofisher.com]

o 6. researchgate.net [researchgate.net]

e 7. docs.aatbio.com [docs.aatbio.com]

o 8. medchemexpress.com [medchemexpress.com]

e 9. labsolu.ca [labsolu.ca]

e 10. Alexa Fluor™ 647 NHS Ester (Succinimidyl Ester), 1 mg - FAQs [thermofisher.com]
e 11. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Alexa Fluor 647: A Technical Guide to Solubility in
DMSO and Water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12289133#alexa-fluor-647-solubility-in-dmso-and-
water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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